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Compound Focus: 2'-Methoxy-5'-nitrobenzamil

CAS No.: 122341-74-6

Cat. No.: S587044

Get Quote

Chemical Profile of 2'-Methoxy-5'-Nitrobenzamil

The table below summarizes the key identifying information for this compound from the search results [1]

[2].

Property Description

CAS Registry
Number

122341-74-6 [1] [2]

Molecular
Formula

C₁₄H₁₅ClN₈O₄ [1]

Molecular Weight 394.78 g/mol [1]

MeSH
Classification

Amiloride/analogs & derivatives [2]

Synonyms MN-benzamil; 3,5-Diamino-6-Chloro-N-[N'-[(2-Methoxy-5-Nitro-

Phenyl)Methyl]Carbamimidoyl]Pyrazine-2-Carboxamide [1] [2]
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Experimental Protocol & Workflow Design

For your comparison guide, you would typically need to establish a standard chromatography protocol.

Below is a generic workflow for developing and comparing the performance of different chromatography

conditions. You can adapt this framework once you obtain specific parameters from the literature or your

own experiments.

Start: Method Development

Column Selection
( C18, C8, HILIC etc. )

Mobile Phase Optimization
( pH, Buffer, Organic % )

Gradient/Flow Rate
Calibration

Sample Analysis &
Data Collection

Performance Comparison
( Retention Time, Resolution )

  Needs Optimization

Finalized Protocol
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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